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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006

This in-depth guide is intended for researchers, scientists, and professionals in drug
development. It details the commercial availability, technical specifications, and applications of
the isotopically labeled compound Riboflavin-13C4,15N2. This stable isotope-labeled version
of Vitamin B2 is a critical tool in metabolic research, clinical mass spectrometry, and
pharmacokinetic studies.

Introduction to Riboflavin-13C4,15N2

Riboflavin-13C4,15N2 is a heavy-labeled form of Riboflavin (Vitamin B2), where four carbon
atoms and two nitrogen atoms in the dioxopyrimidine ring are replaced with their stable
isotopes, 13C and 15N, respectively. This labeling results in a mass shift of +6, making it an
ideal internal standard for quantitative analysis by mass spectrometry (MS) techniques such as
LC-MS and GC-MS. Its primary applications include metabolic flux analysis, bioavailability
studies, and as a tracer in drug development processes.[1][2]

Commercial Suppliers and Product Specifications

Several reputable suppliers offer Riboflavin-13C4,15N2 in various formats, including neat
(solid) and in solution. The table below summarizes the key quantitative data from prominent
commercial sources for easy comparison.
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Purity/lsoto
. Product CAS Molecular .
Supplier . pic Format
Name Number Weight .
Enrichment
MedchemExp  Riboflavin- 1217461-14- )
382.32 96.96% Solid
ress 13C4,15N2 7
Sigma- Riboflavin-
Aldrich (dioxopyrimidi  1217461-14- 297% (CP),
. _ 382.32 Chunks
(MilliporeSig ne- 7 =98 atom %
ma) 13C4,15N2)
Cambridge Vitamin B2
Isotope (riboflavin) 1217461-14- )
_ 382.32 CP 97% Solid
Laboratories, (13Ca4, 99%; 7
Inc. 15Nz, 98%)
Fisher CERILLIANT N
L Certified
Scientific ™ (-)- 1217461-14- 100 pg/mL
o ] ) 382.32 Reference ]
(distributing Riboflavin- 7 ] Solution
- Material
Cerilliant) 13C4,15N2

Experimental Protocols and Applications

The primary utility of Riboflavin-13C4,15N2 lies in its application as an internal standard and in

tracer studies to determine bioavailability.

1. Use as an Internal Standard for Quantitative Analysis via LC-MS/MS

Riboflavin-13C4,15N2 is employed as an internal standard to accurately quantify endogenous
riboflavin levels in biological matrices like human plasma.

o Sample Preparation: A known concentration of the Riboflavin-13C4,15N2 internal standard
is spiked into the biological sample (e.g., plasma, urine, or tissue homogenate).

o Extraction: Analytes, including the native riboflavin and the labeled internal standard, are
extracted from the matrix. This often involves protein precipitation followed by solid-phase
extraction.
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» Chromatographic Separation: The extracted sample is injected into a high-performance liquid
chromatography (HPLC) system for separation from other sample components.

e Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass
spectrometer (MS/MS). The instrument is set to monitor specific mass transitions for both the
native riboflavin and the labeled internal standard.

e Quantification: The ratio of the peak area of the native riboflavin to the peak area of the
known concentration of the internal standard is used to calculate the exact concentration of
riboflavin in the original sample. This ratio corrects for any sample loss during preparation
and for variations in instrument response.

2. Riboflavin Bioavailability Studies

Stable isotope labels are used to trace the absorption and metabolism of riboflavin from
different food sources.

o Study Design: A randomized crossover study design is often employed. Participants
consume a food source containing either extrinsically labeled (e.g., 13C) or intrinsically
labeled (e.g., 15N) riboflavin.

» Administration: A physiological dose of the labeled riboflavin is administered orally within a
test meal. Concurrently, an intravenous bolus of a differently labeled riboflavin can be
administered to determine the volume of distribution in plasma.

o Sample Collection: Blood and urine samples are collected at timed intervals following
administration.

e Analysis: The concentrations of the different riboflavin isotopes in plasma and urine are
measured using LC-MS/MS.

» Kinetic Modeling: The data is used to model the pharmacokinetics of absorption, distribution,
metabolism, and excretion of riboflavin from the specific food source. Urinary monitoring is a
common technique to estimate bioavailability.

Visualizations: Workflows and Pathways
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Experimental Workflow for LC-MS Quantification

The following diagram illustrates the typical workflow for using Riboflavin-13C4,15N2 as an
internal standard in a quantitative LC-MS experiment.
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Workflow for quantitative analysis using a labeled internal standard.
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Riboflavin Metabolic Pathway

Riboflavin is the precursor to the essential coenzymes Flavin Mononucleotide (FMN) and Flavin
Adenine Dinucleotide (FAD). Isotopic labeling allows for the tracing of riboflavin through this
metabolic pathway.
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Metabolic conversion of Riboflavin to its active coenzyme forms, FMN and FAD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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